Cas no 188525-93-1 (4-tert-butyl-5-(hydroxymethyl)-1,3-dioxol-2-one)

• Product Name: 4-tert-butyl-5-(hydroxymethyl)-1,3-dioxol-2-one
• CAS No: 188525-93-1
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 3841022
• PubChem ID: 22598997
• Update Time: 2025-05-27

4-tert-butyl-5-(hydroxymethyl)-1,3-dioxol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxol-2-one, 4-(1,1-dimethylethyl)-5-(hydroxymethyl)-
• 4-tert-butyl-5-(hydroxymethyl)-1,3-dioxol-2-one
• DB-106983
• SCHEMBL2238263
• YDXKDCMWDKVAJB-UHFFFAOYSA-N
• 188525-93-1
• G82339
• 5-t-butyl-4-hydroxymethyl-1,3-dioxolene-2-one

• Inchi： 1S/C8H12O4/c1-8(2,3)6-5(4-9)11-7(10)12-6/h9H,4H2,1-3H3
• InChI Key： YDXKDCMWDKVAJB-UHFFFAOYSA-N
• SMILES： O1C(CO)=C(C(C)(C)C)OC1=O

Computed Properties

• Exact Mass: 172.07355886Da
• Monoisotopic Mass: 172.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters

Additional information on 4-tert-butyl-5-(hydroxymethyl)-1,3-dioxol-2-one

Research Briefing on 4-tert-butyl-5-(hydroxymethyl)-1,3-dioxol-2-one (CAS: 188525-93-1) in Chemical and Biomedical Applications

This research briefing provides an in-depth analysis of the latest advancements and applications of 4-tert-butyl-5-(hydroxymethyl)-1,3-dioxol-2-one (CAS: 188525-93-1), a compound of significant interest in the chemical and biomedical fields. Recent studies have highlighted its potential as a versatile intermediate in organic synthesis and its emerging role in pharmaceutical development. The compound's unique structural features, including the hydroxymethyl and dioxol-2-one moieties, contribute to its reactivity and functional utility in various chemical transformations.

In the context of organic synthesis, 4-tert-butyl-5-(hydroxymethyl)-1,3-dioxol-2-one has been employed as a key building block for the construction of complex molecular architectures. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in asymmetric catalysis, where it served as a chiral auxiliary in the synthesis of enantiomerically pure compounds. The tert-butyl group enhances steric hindrance, which can be leveraged to control stereoselectivity in reactions such as aldol condensations and Michael additions.

From a biomedical perspective, recent investigations have explored the compound's potential as a precursor for novel therapeutic agents. Research conducted at leading pharmaceutical institutions has identified derivatives of 4-tert-butyl-5-(hydroxymethyl)-1,3-dioxol-2-one as promising candidates for anti-inflammatory and antimicrobial applications. The hydroxymethyl group, in particular, allows for facile functionalization, enabling the development of prodrugs with enhanced bioavailability. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound exhibited significant inhibitory activity against COX-2, suggesting potential utility in pain management therapies.

The compound's mechanism of action and metabolic pathways have also been subjects of recent investigation. Advanced analytical techniques, including LC-MS and NMR spectroscopy, have been employed to characterize its degradation products and metabolic fate in biological systems. These studies are crucial for understanding the compound's safety profile and potential toxicity, particularly in the context of drug development. Preliminary results indicate that the dioxol-2-one ring undergoes enzymatic hydrolysis in vivo, yielding metabolites that are readily excreted.

In the field of materials science, 4-tert-butyl-5-(hydroxymethyl)-1,3-dioxol-2-one has shown promise as a monomer for the synthesis of functional polymers. Its ability to undergo ring-opening polymerization has been exploited to create biodegradable materials with tunable properties. Recent work published in Polymer Chemistry (2023) demonstrated that copolymers incorporating this monomer exhibited improved thermal stability and controlled drug release characteristics, making them attractive for biomedical applications such as tissue engineering and drug delivery systems.

Looking forward, the versatility of 4-tert-butyl-5-(hydroxymethyl)-1,3-dioxol-2-one suggests continued interest across multiple disciplines. Ongoing research is focusing on optimizing its synthetic routes, exploring new derivatives with enhanced biological activity, and developing innovative applications in materials science. As our understanding of this compound deepens, it is expected to play an increasingly important role in the development of novel chemical entities and therapeutic agents.